Cas no 1261995-45-2 (5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid)

• Product Name: 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid
• CAS No: 1261995-45-2
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• MDL: MFCD18322719
• CID: 2768253
• PubChem ID: 53228538
• Update Time: 2025-10-29

5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18322719
• 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, 95%
• 5-FLUORO-3-(3-METHYLSULFONYLAMINOPHENYL)BENZOIC ACID
• 1261995-45-2
• DTXSID10692071
• 5-Fluoro-3'-[(methanesulfonyl)amino][1,1'-biphenyl]-3-carboxylic acid
• 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid

• MDL： MFCD18322719
• Inchi： 1S/C14H12FNO4S/c1-21(19,20)16-13-4-2-3-9(8-13)10-5-11(14(17)18)7-12(15)6-10/h2-8,16H,1H3,(H,17,18)
• InChI Key： FIJSLGFQECCLSI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC=C(C=1)C1C=C(C=C(C(=O)O)C=1)F)(=O)=O

Computed Properties

• Exact Mass: 309.04710720Da
• Monoisotopic Mass: 309.04710720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid

Introduction to 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid (CAS No: 1261995-45-2)

5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1261995-45-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features that include a fluorine atom and a methylsulfonylamino substituent. The presence of these functional groups imparts distinct chemical properties, making it a valuable scaffold for the development of novel therapeutic agents.

The fluorine atom in the molecule enhances its metabolic stability and binding affinity, which are critical factors in drug design. Fluorinated compounds are widely recognized for their ability to improve pharmacokinetic profiles, including bioavailability and half-life. In contrast, the methylsulfonylaminophenyl moiety contributes to the compound's solubility and interaction with biological targets. This combination of structural elements makes 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid a promising candidate for further investigation in drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of benzoic acid derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at the aromatic ring can significantly alter the pharmacological properties of these compounds. For instance, the introduction of fluorine at specific positions can enhance receptor binding, while substituents like methylsulfonylamino can modulate enzyme inhibition. These insights have driven researchers to explore new derivatives, such as 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid, with the aim of developing more effective and targeted treatments.

In the realm of oncology, benzoic acid derivatives have shown promise as inhibitors of key enzymes involved in cancer cell proliferation. The structural features of 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid suggest potential activity against enzymes such as tyrosine kinases and cyclooxygenases, which are implicated in tumor growth and progression. Preliminary studies have indicated that this compound may exhibit inhibitory effects on these enzymes, potentially leading to novel therapeutic strategies for cancer management.

Additionally, research in neurology has explored the use of benzoic acid derivatives as potential treatments for neurological disorders. The ability of these compounds to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for drugs targeting conditions such as Alzheimer's disease and Parkinson's disease. The unique structural composition of 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid may offer advantages over existing treatments by providing greater selectivity and efficacy.

The synthesis of 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired molecular framework efficiently. These synthetic approaches not only highlight the complexity involved in producing such compounds but also underscore the importance of innovative methodologies in pharmaceutical research.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid and biological targets. These studies provide insights into binding affinities, enzyme kinetics, and potential side effects, which are crucial for optimizing drug candidates. By leveraging computational tools, researchers can accelerate the drug discovery process and identify promising derivatives for further experimental validation.

The pharmacokinetic properties of 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid have been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed favorable characteristics such as good solubility, moderate oral bioavailability, and prolonged circulation time. Such attributes are essential for developing drugs that exhibit sustained therapeutic effects while minimizing adverse reactions. The compound's pharmacokinetic profile aligns well with current standards for drug development, making it a compelling candidate for clinical translation.

In conclusion, 5-Fluoro-3-(3-methylsulfonylaminophenyl)benzoic acid (CAS No: 1261995-45-2) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological properties. Its potential applications in oncology and neurology underscore its importance as a lead compound for further research and development. As scientific understanding continues to evolve, compounds like this will play an increasingly vital role in addressing unmet medical needs and improving patient outcomes worldwide.